Cas no 1797086-23-7 (N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-4-(trifluoromethyl)benzamide)

N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-4-(trifluoromethyl)benzamide structure
1797086-23-7 structure
Product Name:N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-4-(trifluoromethyl)benzamide
CAS No:1797086-23-7
MF:C15H14F3N3O2
MW:325.28577375412
CID:6311927
PubChem ID:71810090
Update Time:2024-01-15

N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N-[1-(OXOLAN-3-YL)PYRAZOL-4-YL]-4-(TRIFLUOROMETHYL)BENZAMIDE
    • AKOS024567174
    • N-[1-(oxolan-3-yl)-1H-pyrazol-4-yl]-4-(trifluoromethyl)benzamide
    • F6448-0651
    • N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-4-(trifluoromethyl)benzamide
    • 1797086-23-7
    • Inchi: 1S/C15H14F3N3O2/c16-15(17,18)11-3-1-10(2-4-11)14(22)20-12-7-19-21(8-12)13-5-6-23-9-13/h1-4,7-8,13H,5-6,9H2,(H,20,22)
    • InChI Key: CQKTWZJNLMUXJN-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C(NC1C=NN(C=1)C1COCC1)=O)(F)F

Computed Properties

  • Exact Mass: 325.10381118g/mol
  • Monoisotopic Mass: 325.10381118g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 56.2Ų

N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-4-(trifluoromethyl)benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F6448-0651-3mg
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